Cas no 24973-32-8 (Benzeneethanamine, a,2,4,6-tetramethyl-,hydrochloride (1:1))

• Product Name: Benzeneethanamine, a,2,4,6-tetramethyl-,hydrochloride (1:1)
• CAS No: 24973-32-8
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 258856
• PubChem ID: 91248
• Update Time: 2025-04-19

Benzeneethanamine, a,2,4,6-tetramethyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a,2,4,6-tetramethyl-,hydrochloride (1:1)
• 1-Mesitylpropan-2-amine hydrochloride (1:1)
• benzeneethanamine, alpha,2,4,6-tetramethyl-, hydrochloride (1:1)
• Q27287768
• BENZENEETHANAMINE, .ALPHA.,2,4,6-TETRAMETHYL-, HYDROCHLORIDE (1:1)
• 24973-32-8
• 1-(2,4,6-Trimethylphenyl)propan-2-amine--hydrogen chloride (1/1)
• Amphetamine, 2,4,6-trimethyl-, hydrochloride
• PHENETHYLAMINE, .ALPHA.,2,4,6-TETRAMETHYL-, HYDROCHLORIDE
• hydrochloridealpha,2,4,6-tetramethyl phenethylamine
• .ALPHA.,2,4,6-TETRAMETHYL PHENETHYLAMINE, HYDROCHLORIDE
• alpha,2,4,6-Tetramethyl phenethylamine, hydrochloride
• 2,4,6-Trimethylamphetamine hydrochloride
• alpha,2,4,6-Tetramethylphenethylamine hydrochloride
• 1-(2,4,6-Trimethylphenyl)-2-aminopropane
• R41D4YTA3H
• Phenethylamine, alpha,2,4,6-tetramethyl-, hydrochloride
• DTXSID40947849
• UNII-R41D4YTA3H

• Inchi： 1S/C12H19N.ClH/c1-8-5-9(2)12(7-11(4)13)10(3)6-8;/h5-6,11H,7,13H2,1-4H3;1H
• InChI Key： HGRRBNZVDIYTAA-UHFFFAOYSA-N
• SMILES： Cl.NC(C)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 213.1286
• Monoisotopic Mass: 213.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 274.9°Cat760mmHg
• Flash Point: 114.3°C
• PSA: 26.02